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Compound of Interest

Compound Name: Ritlecitinib (malonate)

Cat. No.: B609999 Get Quote

Ensuring the safe and compliant disposal of Ritlecitinib malonate is critical for laboratory safety

and environmental protection. This guide provides essential, step-by-step procedures for

researchers, scientists, and drug development professionals to handle the disposal of this

compound responsibly.

Ritlecitinib malonate is a selective Janus kinase 3 (JAK3) inhibitor.[1][2][3] As with any active

pharmaceutical ingredient, proper disposal is necessary to prevent environmental

contamination and potential harm. While some safety data sheets (SDS) indicate it is not a

hazardous substance, others classify it as harmful if swallowed, causing skin and eye irritation,

and potentially causing respiratory irritation.[4][5] Therefore, it is prudent to handle and dispose

of Ritlecitinib malonate as a hazardous chemical.

Summary of Chemical and Physical Properties
For reference and handling, the key chemical and physical properties of Ritlecitinib and its

malonate salt are summarized below.
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Property Ritlecitinib Ritlecitinib Malonate

CAS Number 1792180-81-4 2140301-97-7

Molecular Formula C15H19N5O C18H23N5O5

Molecular Weight 285.34 g/mol 389.41 g/mol

Storage
Store at -20°C for long-term

storage.

Store at 0 - 4°C for short term,

or -20°C for long term.[2]

Solubility
Soluble in DMSO (130

mg/mL).[1]
Data not explicitly provided.

Experimental Protocol: Disposal of Ritlecitinib
Malonate
This protocol outlines the recommended procedure for the disposal of Ritlecitinib malonate in a

laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling the compound, ensure appropriate PPE is worn. This includes:

Safety goggles with side-shields.[5][6]

Chemical-resistant gloves (e.g., nitrile).[5][6]

A lab coat or impervious clothing.[5]

Use in a well-ventilated area. If dust is likely to be generated, a suitable respirator should

be used.[5]

2. Management of Spills:

In the event of a spill, evacuate unnecessary personnel from the area.

For solid spills, gently sweep the material into a suitable container for disposal, avoiding dust

generation. A wet cloth can also be used to collect the material.[7]
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For solutions, absorb the spill with an inert, non-combustible material such as diatomite or

universal binders.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[5]

Collect all contaminated materials in a sealed, labeled container for hazardous waste

disposal.

3. Disposal of Unused or Expired Ritlecitinib Malonate:

Do not dispose of Ritlecitinib malonate down the drain or in regular trash.

All waste containing Ritlecitinib malonate, including empty containers, contaminated PPE,

and spill cleanup materials, should be collected in a designated and clearly labeled

hazardous waste container.

The primary recommended method of disposal is through a licensed hazardous material

disposal company.[6]

Incineration in a facility equipped with an afterburner and scrubber is a suitable disposal

method.[6]

Ensure that all federal, state, and local regulations regarding the disposal of this material are

strictly followed.[6]

4. Decontamination of Glassware and Equipment:

All glassware and equipment that have come into contact with Ritlecitinib malonate should

be thoroughly decontaminated.

Rinse equipment with a suitable solvent (e.g., ethanol or isopropanol) to remove residual

compound. Collect the rinsate as hazardous waste.

After the initial solvent rinse, wash with soap and water.

Logical Workflow for Ritlecitinib Malonate Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ritlecitinib malonate.

Start: Handling
Ritlecitinib Malonate

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Accidental Spill?

Dispose of Unused/
Expired Material or

Contaminated Waste

Follow Spill Cleanup Protocol:
1. Contain Spill

2. Collect Material
3. Decontaminate Area

Yes No
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Labeled Hazardous
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Contact Licensed
Hazardous Waste
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Caption: Workflow for the safe disposal of Ritlecitinib malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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